Rhmannioside D

• IUPAC Name: (2S,3R,4S,5S,6R)-2-[(2S,3R,4S,5S,6R)-2-[[(1S,4aS,5R,7aR)-5-hydroxy-7-(hydroxymethyl)-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5,7a-dihydro-1H-cyclopenta[c]pyran-4a-yl]oxy]-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• InChI: InChI=1S/C27H42O20/c28-4-8-3-12(32)27(1-2-41-23(13(8)27)46-25-21(40)18(37)15(34)10(6-30)43-25)47-26-22(19(38)16(35)11(7-31)44-26)45-24-20(39)17(36)14(33)9(5-29)42-24/h1-3,9-26,28-40H,4-7H2/t9-,10-,11-,12-,13+,14-,15-,16-,17+,18+,19+,20-,21-,22-,23+,24+,25+,26+,27-/m1/s1
• InChI Key: JQEFRKPLHFKTFL-SNQOEBIKSA-N
• Canonical SMILES: C1=COC(C2C1(C(C=C2CO)O)OC3C(C(C(C(O3)CO)O)O)OC4C(C(C(C(O4)CO)O)O)O)OC5C(C(C(C(O5)CO)O)O)O
• Isomeric SMILES: C1=CO[C@H]([C@H]2[C@@]1([C@@H](C=C2CO)O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O
• Molecular Formula: C27H42O20
• DSSTOX Substance ID: DTXSID601317004
• Molecular Weight: 686.6 g/mol
• CAS RN: 81720-08-3

Description

Rehmannioside D is a naturally occurring iridoid glycoside found in the roots of Rehmannia glutinosa, a traditional Chinese medicinal herb. This compound is known for its various pharmacological properties, including anti-inflammatory, antioxidant, and neuroprotective effects .

Scientific Research Applications

Rehmannioside D has a wide range of scientific research applications:

Chemistry: Used as a reference compound in the study of iridoid glycosides and their chemical properties.

Biology: Investigated for its role in cellular signaling pathways and its effects on cell proliferation and apoptosis.

Medicine: Studied for its potential therapeutic effects in treating conditions such as osteoarthritis, neurodegenerative diseases, and cardiovascular disorders.

Industry: Utilized in the development of dietary supplements and herbal medicines due to its pharmacological properties

Safety and Hazards

Rhmannioside D is described as toxic and a moderate to severe irritant to the skin and eyes. It should only be handled by personnel trained and familiar with handling potent active pharmaceutical ingredients.

Preparation Methods

Synthetic Routes and Reaction Conditions: Rehmannioside D can be extracted from the roots of Rehmannia glutinosa using various extraction methods. One common method involves the use of ethanol or methanol as solvents to extract the iridoid glycosides from the plant material. The extract is then purified using chromatographic techniques such as high-performance liquid chromatography (HPLC) to isolate Rehmannioside D .

Industrial Production Methods: In industrial settings, the production of Rehmannioside D involves large-scale extraction and purification processes. The roots of Rehmannia glutinosa are harvested, dried, and ground into a fine powder. The powder is then subjected to solvent extraction, followed by filtration and concentration. The concentrated extract is further purified using HPLC to obtain high-purity Rehmannioside D .

Chemical Reactions Analysis

Types of Reactions: Rehmannioside D undergoes various chemical reactions, including hydrolysis, oxidation, and glycosylation.

Common Reagents and Conditions:

Hydrolysis: Acidic or enzymatic hydrolysis can break down Rehmannioside D into its aglycone and sugar components.

Oxidation: Oxidizing agents such as hydrogen peroxide or potassium permanganate can oxidize Rehmannioside D, leading to the formation of different oxidation products.

Glycosylation: Enzymatic glycosylation can attach additional sugar moieties to Rehmannioside D, modifying its structure and properties

Major Products Formed:

Hydrolysis: Aglycone and glucose.

Oxidation: Various oxidized derivatives.

Glycosylation: Glycosylated derivatives with different sugar moieties

Mechanism of Action

Rehmannioside D exerts its effects through various molecular targets and pathways:

Anti-inflammatory: Inhibits the production of pro-inflammatory cytokines and mediators, reducing inflammation.

Antioxidant: Scavenges free radicals and enhances the activity of antioxidant enzymes, protecting cells from oxidative stress.

Neuroprotective: Modulates neurotransmitter levels and protects neurons from damage by inhibiting apoptosis and promoting cell survival

Comparison with Similar Compounds

Rehmannioside D is often compared with other iridoid glycosides such as catalpol, rehmannioside A, and leonuride. While all these compounds share similar structural features and pharmacological properties, Rehmannioside D is unique in its specific glycosylation pattern and its potent anti-inflammatory and neuroprotective effects .

Similar Compounds:

• Catalpol
• Rehmannioside A
• Leonuride
• Acteoside

Rehmannioside D stands out due to its unique combination of glycosylation and its broad spectrum of biological activities, making it a valuable compound for scientific research and therapeutic applications.